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Compound of Interest

Compound Name: 2,2'-Bithiophene

cat. No.: B032781

An In-depth Technical Guide to 2,2'-Bithiophene

Introduction

2,2'-Bithiophene is a heterocyclic organic compound consisting of two thiophene rings linked
at the 2-positions.[1] It serves as a fundamental building block in the synthesis of more
complex conjugated systems, which are of significant interest in materials science and
medicinal chemistry.[2][3] Its unique electronic and optical properties have led to its use in the
development of organic semiconductors, conductive polymers, and electroluminescent
materials.[4][5] Specifically, it is a key component in the active layers of organic field-effect
transistors (OFETS), organic light-emitting diodes (OLEDSs), and organic photovoltaic (OPV)
devices.[3][5] In the realm of drug development, 2,2'-bithiophene derivatives have been
explored as potential therapeutic agents and biological markers.[2] For instance, certain
derivatives have been investigated as markers for cell lesions in Alzheimer's disease and as
potential 3-amyloid probes.[2]

Properties of 2,2'-Bithiophene

The physical and chemical properties of 2,2'-Bithiophene are summarized in the tables below.

Table 1. General and Chemical Properties
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Property

Value

CAS Number

492-97-7[6][7]

Molecular Formula

CsHeS2[6]

Molecular Weight 166.26 g/mol [6]

Appearance Colorless crystals or white to light yellow crystal
powder[4][6]

InChl Key OHZAHWOAMVVGEL-UHFFFAOYSA-N[6][8]

Canonical SMILES clcc(scl)c2ccees2|6]

Table 2: Physical Properties

Property Value

Melting Point 31.1- 33 °C[4][6][7]

Boiling Point 260 °C[6][71[8]

Density 1.244 - 1.44 g/lcm3[4][6]

Flash Point 76.261 °C[4]

Water Solubility

Insoluble[4][5][7]

Storage Temperature

Room temperature, in a dark place under an

inert atmosphere[4]

Sensitivity

Light sensitive[4][5][7]

Table 3: Spectroscopic and Computed Properties
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Property Value

1H NMR (CDCly) See spectrum for detailed shifts and
3
couplings[9][10]

LogP 3.477[4][11]
Hydrogen Bond Donor Count 0[4]
Hydrogen Bond Acceptor Count 2[4]
Rotatable Bond Count 1[4]
Topological Polar Surface Area 56.48 A2[4]

Synthesis and Experimental Protocols

2,2'-Bithiophene can be synthesized through various methods, including cross-coupling
reactions of 2-halothiophenes and oxidative coupling of alkylthiophenes.[4][6] Another efficient
approach is the Fiesselmann reaction, which involves thiophene ring closure.[12][13]

Experimental Protocol: Synthesis via Oxidative
Coupling

A direct and efficient route for synthesizing 2,2'-bithiophene derivatives involves the
nonmetallic oxidative coupling of alkylthiophenes.[4] This method utilizes a hypervalent
iodine(lll) reagent, such as phenyliodine bis(trifluoroacetate) (PIFA), in the presence of a Lewis
acid like boron trifluoride diethyl etherate (BFs-Et20).[4]

Materials:

2-Alkylthiophene

Phenyliodine bis(trifluoroacetate) (PIFA)

Boron trifluoride diethyl etherate (BF3-Et20)

Anhydrous solvent (e.g., dichloromethane)
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» Standard glassware for organic synthesis

 Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

 In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under
an inert atmosphere, dissolve the 2-alkylthiophene in the anhydrous solvent.

o Cool the solution to the desired reaction temperature (e.g., 0 °C) using an ice bath.

» Slowly add the PIFA reagent to the stirred solution.

e Subsequently, add BF3-Et20 dropwise to the reaction mixture.

» Allow the reaction to proceed at the specified temperature for a set period, monitoring the
progress by thin-layer chromatography (TLC).

o Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated
agueous sodium bicarbonate solution).

o Extract the product with an appropriate organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.qg.,
sodium sulfate or magnesium sulfate).

« Filter off the drying agent and concentrate the solvent in vacuo.

 Purify the crude product by column chromatography on silica gel to obtain the desired 2,2'-
bithiophene derivative.
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Caption: A simplified diagram of 2,2'-Bithiophene synthesis via Kumada cross-coupling.

Reactions and Applications

2,2'-Bithiophene is a versatile intermediate in organic synthesis. The 5 and 5' positions are
particularly reactive and can be readily functionalized through reactions like bromination and
stannylation, paving the way for further cross-coupling reactions to build larger conjugated
systems.[3][9]

Experimental Protocol: Bromination of 2,2'-Bithiophene

The bromination of 2,2'-bithiophene at the 5,5'-positions is a common reaction to produce a
key intermediate for polymerization and further functionalization.

Materials:

2,2'-Bithiophene

N-Bromosuccinimide (NBS)

Chloroform (CHCIs) or another suitable solvent

Standard glassware for organic synthesis

Procedure:
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Dissolve 2,2'-bithiophene in chloroform in a round-bottom flask.

Protect the reaction from light by wrapping the flask in aluminum foil.

Add N-Bromosuccinimide (NBS) portion-wise to the solution while stirring.

Continue stirring at room temperature and monitor the reaction by TLC.

Once the starting material is consumed, pour the reaction mixture into water.

Separate the organic layer, and extract the aqueous layer with chloroform.

Combine the organic layers, wash with water and then brine.

Dry the organic layer over an anhydrous drying agent.

Filter and concentrate the solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent to obtain pure 5,5'-dibromo-2,2'-
bithiophene.
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Caption: Workflow for the functionalization of 2,2'-Bithiophene for organic electronics.

Safety and Handling

2,2'-Bithiophene should be handled with care. It may cause skin, eye, and respiratory
irritation.[14] It is recommended to use personal protective equipment such as gloves, safety
goggles, and a respirator when handling this compound. Store in a cool, dry, well-ventilated
area away from light and strong oxidizing agents.[1]

Conclusion
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2,2'-Bithiophene is a cornerstone molecule in the field of organic electronics and a promising
scaffold in medicinal chemistry. Its straightforward synthesis and the reactivity of its thiophene
rings allow for a wide range of chemical modifications, leading to the development of novel
materials with tailored properties. The detailed protocols and properties outlined in this guide
provide a solid foundation for researchers and professionals working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Multifaceted Strategy for the Synthesis of Diverse 2,2'-Bithiophene Derivatives - PMC
[pmc.ncbi.nlm.nih.gov]

. hbinno.com [nbinno.com]

. 2,2"-Bithiophene | lookchem [lookchem.com]

. 2,2'-BITHIOPHENE | 492-97-7 [chemicalbook.com]
. 2,2'-Bithiophene - Wikipedia [en.wikipedia.org]

. chemwhat.com [chemwhat.com]

. sigmaaldrich.com [sigmaaldrich.com]

°
(o] [00] ~ » ol iy w

. ossila.com [ossila.com]
e 10. spectrabase.com [spectrabase.com]

e 11. 2,2'-Bithiophene (CAS 492-97-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

e 12. pubs.acs.org [pubs.acs.org]
e 13. researchgate.net [researchgate.net]
e 14. 2,2'-Bithiophene - High purity | EN [georganics.sk]

« To cite this document: BenchChem. [2,2'-Bithiophene CAS number and properties].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b032781?utm_src=pdf-body
https://www.benchchem.com/product/b032781?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-2-bithiophene-dic4469.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272589/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272589/
https://www.nbinno.com/article/other-organic-chemicals/exploring-the-synthesis-and-applications-of-2-2-bithiophene-as-a-heterocyclic-building-block-xd
https://www.lookchem.com/ProductWholeProperty_LCPL415726.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1388493.htm
https://en.wikipedia.org/wiki/2,2%27-Bithiophene
https://www.chemwhat.com/22-bithiophene-cas-492-97-7/
https://www.sigmaaldrich.com/GB/en/product/aldrich/241636
https://www.ossila.com/products/2-2-bithiophene
https://spectrabase.com/spectrum/99uR2kE9QCL
https://www.chemeo.com/cid/15-382-1/2-2-Bithiophene
https://www.chemeo.com/cid/15-382-1/2-2-Bithiophene
https://pubs.acs.org/doi/10.1021/ol500356w
https://www.researchgate.net/publication/260808173_A_Simple_and_Efficient_Synthesis_of_Substituted_22_'-Bithiophene_and_22_'5_'2_''-Terthiophene
https://georganics.sk/chemical/22-bithiophene/
https://www.benchchem.com/product/b032781#2-2-bithiophene-cas-number-and-properties
https://www.benchchem.com/product/b032781#2-2-bithiophene-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b032781#2-2-bithiophene-cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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